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Compound of Interest

Compound Name: Suberic acid

Cat. No.: B032711

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Suberic acid, including detailed personal protective equipment (PPE) requirements,
step-by-step operational procedures, and compliant disposal plans.

Hazard Identification and Safety Recommendations

Suberic acid, also known as octanedioic acid, is a white crystalline powder.[1] While not
classified as acutely toxic, it is considered a hazardous substance that can cause serious eye
irritation.[1][2][3][4][5][6][ 7] It may also cause skin and respiratory system irritation.[2] Long-term
exposure to high dust concentrations could potentially lead to respiratory issues.[2] Therefore,
adherence to proper safety protocols is crucial.

Key Hazards:

Eye Irritation: Causes serious eye irritation.[1][3][4][5][6][ 7]

Skin Irritation: Can cause skin inflammation in some individuals.[2]

Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[2]

Combustibility: As a solid powder, it is combustible and fine dust can form explosive mixtures
with air.[2]
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Quantitative Safety Data

The following table summarizes key quantitative data for Suberic acid, critical for risk
assessment and safe handling.

Property Value Source
Molecular Formula CsH1404 [1114]
Molecular Weight 174.19 g/mol [1]
Melting Point 141 - 144 °C (285.8 - 291.2 °F)  [3]
Flash Point 203 °C (397.4 °F) [11[3]
Solubility in Water 1gin 625 ml [2]

Operational Plan: From Preparation to Disposal

This section outlines the procedural, step-by-step guidance for the safe handling of Suberic
acid in a laboratory setting.

Engineering Controls and Preparation

» Ventilation: Always handle Suberic acid in a well-ventilated area.[1][4] Use of a chemical
fume hood is recommended to minimize inhalation of dust.

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.[1][3]

» Container Handling: Keep the container tightly closed when not in use.[1][4] Handle
containers with care to avoid generating dust.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Suberic acid:

o Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that
conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][3][6][8] A face shield
may be necessary for operations with a higher risk of dust generation.[1]
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e Hand Protection: Wear appropriate chemical-resistant gloves such as nitrile rubber,
neoprene, or PVC.[2] Gloves should be inspected for any signs of degradation before use
and disposed of properly after handling the chemical.[6][8] Always wash hands thoroughly
after removing gloves.[2][8]

Skin and Body Protection: A laboratory coat is required.[1] For larger quantities or when
there is a significant risk of skin contact, consider a PVC apron and additional protective
clothing.[1][2]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below
permissible limits, a NIOSH-approved N95 dust mask or equivalent particulate respirator
should be used.[5]

Handling and Experimental Procedures

o Avoid Contact: Prevent all personal contact with Suberic acid, including inhalation of dust
and contact with skin and eyes.[2]

Minimize Dust: Handle the solid carefully to minimize dust generation.[1]
Weighing: If weighing the powder, do so in a fume hood or a ventilated balance enclosure.

Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and strong
reducing agents.[2][3]

Spill Management

e Minor Spills: For small spills, immediately clean up the area.[2] Avoid breathing the dust.[2]
Use a method that does not generate dust, such as gently sweeping or using a vacuum with
a HEPA filter. Place the collected material into a suitable, labeled container for disposal.[8]

o Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.
[2] Only trained personnel equipped with appropriate PPE should handle the cleanup.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]
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o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water.[1][2] If irritation persists, seek medical advice.

 Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. Seek
medical attention if respiratory symptoms develop.

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek medical advice.

[1]6][8]

Disposal Plan

All waste containing Suberic acid must be handled in accordance with local, state, and federal
regulations.[2]

o Waste Collection: Collect waste Suberic acid and any contaminated materials (e.g., gloves,
paper towels) in a clearly labeled, sealed container.

o Disposal Method: Do not dispose of Suberic acid down the drain.[8] Contact a licensed
professional waste disposal service for proper disposal.[8] One approved method is to
dissolve the material in a combustible solvent and incinerate it in a chemical incinerator
equipped with an afterburner and scrubber.[8]

o Container Disposal: Do not reuse empty containers.[4] They should be disposed of as
unused product.[8]

Workflow for Safe Handling of Suberic Acid
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Caption: Workflow for the safe handling of Suberic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment and Handling Protocols for Suberic Acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b032711#personal-protective-equipment-
for-handling-suberic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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